Cas no 893913-16-1 (2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide)
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide
- 2-(7-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
- 893913-16-1
- AKOS024615170
- CCG-311633
- 2-((2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
- F1873-0637
-
- Inchi: 1S/C16H21N5O3S/c1-20-13-11(15(23)21(2)16(20)24)14(25-8-10(17)22)19-12(18-13)9-6-4-3-5-7-9/h9H,3-8H2,1-2H3,(H2,17,22)
- InChI Key: QIRIUEWDBUKIOP-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1=C2C(=O)N(C)C(=O)N(C)C2=NC(C2CCCCC2)=N1
Computed Properties
- Exact Mass: 363.13651072g/mol
- Monoisotopic Mass: 363.13651072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 135Ų
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1873-0637-2μmol |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-5μmol |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-10μmol |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-20μmol |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-1mg |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F1873-0637-2mg |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-3mg |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-4mg |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1873-0637-5mg |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1873-0637-10mg |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide |
893913-16-1 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide
Comprehensive Guide to 2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide (CAS No. 893913-16-1)
2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide is a specialized organic compound with a unique molecular structure, making it a subject of interest in pharmaceutical and biochemical research. With the CAS number 893913-16-1, this compound is often studied for its potential applications in drug development and enzyme inhibition. Researchers are particularly intrigued by its sulfanyl acetamide functional group, which plays a crucial role in its reactivity and biological activity.
The compound's structure features a cyclohexyl group attached to a diazino pyrimidine core, which is further modified with methyl and dioxo groups. This intricate arrangement contributes to its stability and specificity in binding to biological targets. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research, where targeted therapies are gaining traction. The sulfanyl linkage in the molecule also opens doors for further derivatization, making it a versatile intermediate in medicinal chemistry.
One of the most searched questions about this compound is: "What are the applications of 2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide in drug discovery?" The answer lies in its ability to modulate enzyme activity, particularly in pathways related to inflammation and cell proliferation. Its diazino pyrimidine scaffold is reminiscent of purine bases, which are fundamental to DNA and RNA synthesis, suggesting potential applications in antiviral or anticancer therapies.
Another trending topic is the synthesis and optimization of this compound. Researchers are keen on improving its yield and purity, given its complex structure. Techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to make its production more efficient and environmentally friendly. These methods align with the growing demand for sustainable practices in chemical manufacturing.
The physicochemical properties of 2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide are also a focal point for many studies. Its solubility, stability under various pH conditions, and bioavailability are critical factors determining its suitability for therapeutic use. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its behavior in biological systems, saving time and resources in the lab.
In the context of market dynamics, the demand for specialized intermediates like this compound is on the rise, driven by advancements in personalized medicine and targeted therapies. Pharmaceutical companies are increasingly investing in high-value building blocks that can accelerate the drug development process. The CAS 893913-16-1 compound fits this niche, offering a balance of complexity and functionality that is highly sought after.
For those wondering about the safety and handling of this chemical, it is essential to follow standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in research settings.
Looking ahead, the future of 2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide appears promising. With ongoing research into its mechanisms and applications, this compound could play a pivotal role in the next generation of therapeutics. Its unique structure and versatility make it a valuable asset in the toolkit of medicinal chemists and pharmacologists worldwide.
893913-16-1 (2-({2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)